1-(4-Amino-2-fluoro-phenyl)-2,3-dihydro-1H-pyridin-4-one

• Molecular Formula: C11H11FN2O
• Molecular Weight: 206.22 g/mol
• IUPAC Name: 1-(4-amino-2-fluorophenyl)-2,3-dihydropyridin-4-one
• InChI: InChI=1S/C11H11FN2O/c12-10-7-8(13)1-2-11(10)14-5-3-9(15)4-6-14/h1-3,5,7H,4,6,13H2
• InChI Key: TWJAWARVGANIKU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C=CC1=O)C2=C(C=C(C=C2)N)F

Description

1-(4-Amino-2-fluoro-phenyl)-2,3-dihydro-1H-pyridin-4-one is a useful research compound. Its molecular formula is C11H11FN2O and its molecular weight is 206.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 500 ml Parr bottle, 1-(2-fluoro-4-nitrophenyl)-2,3-dihydro-1H-pyridin-4-one (Step 3, 35 g, 148.3 mmol), Pd/CaCO3 (3.5 g, 10 wt %) and acetic acid (17 ml, 297 mmol) are combined in THF (350 ml). The mixture is hydrogenated at 40° C. under 15 psi hydrogen for 6 h at which time the reaction is complete by HPLC. The reaction mixture is filtered through a GF/F filter and the catalyst cake washed with THF (350 ml). The filtrate is partitioned between 500 ml of NaHCO3 and 500 ml of ethyl acetate. The organic layer is washed again with 500 ml of NaHCO3. The organic layer is separated and dried over MgSO4. The mixture is filtered, and the filtrate is concentrated under reduced pressure to afford 29.0 g (95% recovery) of the title compound, MS (ESI−) for C11H11FN2O m/z 205.0 (M−H)−; 1H NMR (MeOD) δ 7.37 (d, 1H), 7.02 (t, 1H), 6.47 (m, 3H), 5.07 (d, 1H), 3.84 (t, 2H), 2.58 (t, 1H).